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Compound of Interest

Compound Name: Platydesminium

Cat. No.: B15183790 Get Quote

An extensive review of published scientific literature reveals a significant scarcity of

independent verification for findings related to the furoquinoline alkaloid, Platydesmine. While

the broader class of furoquinoline alkaloids has been the subject of various studies, specific

research on Platydesmine, including its biological activities and potential therapeutic

applications, remains limited. This guide summarizes the available information and highlights

the critical need for further independent research to validate initial findings.

Chemical Identity
Initial searches for "Platydesminium" indicate a likely misspelling of Platydesmine.

Platydesmine is a naturally occurring furoquinoline alkaloid. Key identifiers for this compound

are:

Identifier Value

Chemical Formula C₁₅H₁₇NO₃

CAS Number 2824-86-4

IUPAC Name
2-[(2R)-4-methoxy-2,3-dihydrofuro[2,3-

b]quinolin-2-yl]propan-2-ol[1]
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Platydesmine belongs to the furoquinoline class of alkaloids, which are known to exhibit a

range of biological effects. General studies on this class of compounds have reported various

activities, including:

Antimicrobial Effects: Activity against various bacteria and fungi.

Anti-inflammatory Properties: Potential to reduce inflammation.

Cytotoxic Activity: The ability to kill cancer cells, suggesting potential as anticancer agents.

Antiprotozoal Activity: Efficacy against certain protozoan parasites.

It is important to note that these are general activities of the furoquinoline alkaloid class, and

specific, quantitatively validated data for Platydesmine itself is not readily available in the

reviewed literature.

Lack of Independent Verification for Platydesmine
A thorough search of scientific databases and publications did not yield any studies that

specifically aim to independently verify or replicate previously published findings on

Platydesmine. The majority of search results either refer to the broader class of furoquinoline

alkaloids or are dominated by research on a similarly named but distinct antibiotic,

Platensimycin.

This lack of independent verification presents a significant gap in the scientific understanding of

Platydesmine's true biological activities and potential. Without replication studies, the

robustness and reliability of any initial findings remain unconfirmed.

Experimental Protocols
Due to the limited number of specific studies on Platydesmine, detailed and validated

experimental protocols for its analysis are not well-established in the literature. However,

researchers interested in investigating Platydesmine can adapt general methodologies used for

the study of other furoquinoline alkaloids.

A generalized workflow for such an investigation is proposed below:
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1. Isolation and Purification

2. Structural Characterization

3. Biological Activity Screening

4. Independent Verification

Extraction of Platydesmine
from plant source

Purification using
chromatographic techniques (e.g., HPLC)

Spectroscopic analysis
(NMR, Mass Spectrometry)

Confirmation of
chemical structure

Antimicrobial assays
(MIC, MBC)

Anti-inflammatory assays
(e.g., NO inhibition in macrophages)

Cytotoxicity assays
(e.g., MTT on cancer cell lines)

Replication of experiments
by an independent laboratory

Comparison of results with
original findings

Click to download full resolution via product page

Proposed workflow for the independent verification of Platydesmine's biological activity.

Signaling Pathways
Currently, there is no specific information in the reviewed literature detailing the signaling

pathways directly modulated by Platydesmine. To investigate this, researchers would need to

conduct dedicated mechanistic studies. A potential logical workflow for identifying such

pathways is outlined below:
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1. Initial Observation

2. Hypothesis Generation

3. Experimental Testing

4. Pathway Validation

Observe a specific
phenotypic effect of Platydesmine

Predict potential signaling pathways
based on the observed effect and

structural similarity to other alkaloids

Reporter gene assays for
pathway activation

Western blot for key
signaling protein phosphorylation

Transcriptomic analysis (RNA-seq)
to identify differentially expressed genes

Use of specific pathway inhibitors
to confirm involvement

Gene knockdown/knockout
of key pathway components

Click to download full resolution via product page

Logical workflow for investigating signaling pathways affected by Platydesmine.

Conclusion and Call for Research
The current body of scientific literature lacks the specific, independently verified data on

Platydesmine required to construct a comprehensive comparison guide. The information

available is largely generalized to the furoquinoline alkaloid class.

Therefore, there is a pressing need for the scientific community to conduct and publish

research focused specifically on Platydesmine. This includes:

Replication Studies: Independent verification of any existing (though not readily found)

preliminary data on its biological activities.

Quantitative Studies: Detailed dose-response studies to quantify its antimicrobial, anti-

inflammatory, and cytotoxic effects.
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Mechanistic Studies: Investigations into the specific signaling pathways through which

Platydesmine exerts its effects.

Publication of Detailed Protocols: Clear and comprehensive reporting of experimental

methodologies to facilitate replication and comparison across different laboratories.

Until such research is conducted and published, a thorough and objective comparison of

Platydesmine's performance with other alternatives, supported by experimental data, cannot be

responsibly compiled. Researchers are encouraged to address this knowledge gap to fully

elucidate the potential of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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